Cas no 959755-46-5 (5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine)

• Product Name: 5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine
• CAS No: 959755-46-5
• MF: C₅H₂Br₂N₄
• MW: 277.904178142548
• MDL: MFCD11040378
• CID: 1039703
• Update Time: 2025-05-20

5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine
• 5,8-Dibromo-[1,2,4]triazolo[1,5-a]pyrazine
• 5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine (ACI)

• MDL： MFCD11040378
• Inchi： 1S/C5H2Br2N4/c6-3-1-8-4(7)5-9-2-10-11(3)5/h1-2H
• InChI Key： IDWOTLNDEITXRA-UHFFFAOYSA-N
• SMILES： BrC1C2N(N=CN=2)C(Br)=CN=1

Computed Properties

• Exact Mass: 275.86500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• Water Partition Coefficient: Slightly soluble in water.
• PSA: 43.08000
• LogP: 1.64930

5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine Security Information

• HazardClass：IRRITANT

Additional information on 5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine

5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine (CAS No. 959755-46-5): A Comprehensive Overview

5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine is a highly specialized organic compound with the CAS registry number 959755-46-5. This compound belongs to the class of heterocyclic aromatic compounds and is characterized by its unique structure containing a triazolo-pyrazine ring system with bromine substituents at the 5 and 8 positions. The compound has garnered significant attention in recent years due to its potential applications in various fields such as drug discovery, materials science, and agrochemicals.

The synthesis of 5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine involves a multi-step process that typically begins with the preparation of the parent triazolo-pyrazine system. This is followed by bromination at specific positions to achieve the desired substitution pattern. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

Structurally, [1,2,4]triazolo[1,5-a]pyrazine is a fused bicyclic system consisting of a triazole ring fused to a pyrazine ring. The presence of bromine atoms at the 5 and 8 positions introduces electron-withdrawing effects that significantly influence the electronic properties of the molecule. These properties make it an attractive candidate for various applications in medicinal chemistry and materials science.

In terms of physical properties, 5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding capabilities. The compound is sparingly soluble in common organic solvents but shows enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These characteristics are crucial for its application in drug delivery systems and as intermediates in organic synthesis.

Recent studies have highlighted the potential of [1,2,4]triazolo[1,5-a]pyrazine derivatives as inhibitors of various enzymes involved in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 5,8-Dibromo[1,2,4]triazolo[1,5-a]pyrazine exhibits potent inhibitory activity against kinases associated with cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

Beyond medicinal chemistry applications, [1,2,4]triazolo[1,a]-pyrazine derivatives have shown promise in materials science as building blocks for advanced functional materials such as coordination polymers and metal-organic frameworks (MOFs). The brominated version (95975-46-0) is particularly valuable due to its ability to coordinate with metal ions effectively.

From an environmental standpoint, [1,a]-pyrazines are being explored for their role in agrochemicals due to their potential as fungicides or herbicides. Recent field trials have indicated that certain derivatives exhibit excellent bioactivity against plant pathogens without adverse effects on non-target organisms.

In conclusion, [a]-pyrazines like 9,a-Dibromo[a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z] represent an exciting class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new uses for this versatile molecule while improving our understanding of its chemical behavior under various conditions.